Cas no 1420956-05-3 (3-Methyl-1-(pyridin-2-yl)piperazine hydrochloride)

• Product Name: 3-Methyl-1-(pyridin-2-yl)piperazine hydrochloride
• CAS No: 1420956-05-3
• MF: C₁₀H₁₆ClN₃
• MW: 213.707140922546
• CID: 2169042
• Update Time: 2025-06-14

3-Methyl-1-(pyridin-2-yl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-(pyridin-2-yl)piperazine hydrochloride
• 3-Methyl-1-pyridin-2-yl-piperazine HCl

• Inchi： 1S/C10H15N3.ClH/c1-9-8-13(7-6-11-9)10-4-2-3-5-12-10;/h2-5,9,11H,6-8H2,1H3;1H
• InChI Key： BTOQBRXFTGMLPO-UHFFFAOYSA-N
• SMILES： Cl.N1(C2C=CC=CN=2)CCNC(C)C1

Computed Properties

• Exact Mass: 213.103
• Monoisotopic Mass: 213.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 3-Methyl-1-(pyridin-2-yl)piperazine hydrochloride

Comprehensive Overview of 3-Methyl-1-(pyridin-2-yl)piperazine hydrochloride (CAS No. 1420956-05-3)

3-Methyl-1-(pyridin-2-yl)piperazine hydrochloride (CAS No. 1420956-05-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its piperazine core and pyridine substitution, is widely studied for its potential applications in drug development and biochemical studies. Its unique structural features make it a valuable intermediate in synthesizing more complex molecules, particularly those targeting neurological and metabolic pathways.

The growing interest in 3-Methyl-1-(pyridin-2-yl)piperazine hydrochloride is driven by its relevance in modern medicinal chemistry. Researchers are increasingly exploring its role in modulating receptor interactions, particularly in the context of central nervous system (CNS) disorders. With the rise of AI-driven drug discovery and computational chemistry, this compound has been identified as a promising candidate for further investigation, aligning with trends in precision medicine and targeted therapies.

From a synthetic perspective, 3-Methyl-1-(pyridin-2-yl)piperazine hydrochloride is notable for its stability and solubility, which facilitate its use in various experimental settings. Its hydrochloride salt form enhances its applicability in aqueous solutions, making it suitable for in vitro and in vivo studies. These properties are critical for researchers focusing on bioavailability and drug delivery systems, which are hot topics in contemporary pharmaceutical science.

In the context of SEO optimization and user queries, many professionals search for terms like "piperazine derivatives uses," "pyridine-based compounds in medicine," or "CAS 1420956-05-3 applications." Addressing these queries, this compound's versatility extends to its potential use in enzyme inhibition and signal transduction studies, areas of high interest in both academic and industrial research. Its molecular framework is also being explored in the development of novel therapeutics for conditions such as anxiety and depression, which are increasingly prevalent in today's fast-paced society.

Another aspect of 3-Methyl-1-(pyridin-2-yl)piperazine hydrochloride that resonates with current trends is its alignment with green chemistry principles. Researchers are investigating eco-friendly synthesis routes for this compound, minimizing waste and energy consumption. This approach not only meets regulatory demands but also appeals to the growing consumer and investor focus on sustainable practices in the chemical and pharmaceutical industries.

For those seeking technical details, the compound's molecular weight, melting point, and spectroscopic data are well-documented, supporting its characterization and quality control. These parameters are essential for laboratories and manufacturers aiming to integrate 3-Methyl-1-(pyridin-2-yl)piperazine hydrochloride into their workflows. Additionally, its compatibility with high-throughput screening methods makes it a practical choice for large-scale drug discovery projects.

In summary, 3-Methyl-1-(pyridin-2-yl)piperazine hydrochloride (CAS No. 1420956-05-3) stands out as a multifaceted compound with broad applicability in cutting-edge research. Its structural elegance, combined with its potential therapeutic and industrial uses, ensures its continued relevance in scientific discourse. As the fields of medicinal chemistry and biotechnology evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in human health and sustainable innovation.